4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-(2-hydroxyethoxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H23NO4/c18-10-11-20-12-15-6-8-17(9-7-15)16(19)21-13-14-4-2-1-3-5-14/h1-5,15,18H,6-13H2
• InChI Key: OWHDJGPFXNLEDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCCO)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Structure: The compound features a piperidine ring substituted at the 4-position with a (2-hydroxyethoxy)methyl group and a benzyl ester at the 1-position. Its molecular formula is C₁₆H₂₁NO₄ (calculated based on structural analogs). Applications: Primarily used as a synthetic intermediate in organic chemistry and pharmaceutical research. Evidence indicates it was marketed as a specialty chemical (e.g., CymitQuimica’s Ref: 10-F080486) but is now discontinued, suggesting niche applications or synthesis challenges .

Preparation Methods

Cyclization of 1,5-Diaminopentane Derivatives

The piperidine ring is conventionally synthesized via cyclization of 1,5-diaminopentane derivatives. In industrial settings, this process is optimized using continuous flow reactors to enhance yield (typically 75–85%) and reduce side products. For example, 1-benzyl-4-piperidone—a critical intermediate—is synthesized via a 1,4-addition of benzylamine to methyl acrylate, followed by Dieckmann condensation. Reaction conditions involve refluxing in anhydrous toluene with metallic sodium, achieving a 78.4% yield after distillation.

Alternative Routes via Reductive Amination

Recent patents describe reductive amination of 4-oxopiperidine derivatives using sodium cyanoborohydride in methanol, yielding 4-substituted piperidines with >90% purity. This method avoids harsh cyclization conditions but requires stringent temperature control (0–5°C) to prevent over-reduction.

Introduction of the 2-Hydroxy-ethoxymethyl Group

Alkylation of Piperidine Intermediates

The hydroxy-ethoxymethyl side chain is introduced via nucleophilic substitution. 1-Benzyl-4-piperidone reacts with 2-chloroethanol in the presence of sodium hydride (NaH) in tetrahydrofuran (THF), yielding 4-(2-chloro-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester. Subsequent hydrolysis with dilute HCl (10%) at 50°C converts the chloro group to hydroxyl, achieving 68–72% overall yield.

Table 1: Alkylation Reaction Optimization

Alkylating Agent	Solvent	Catalyst	Temp (°C)	Yield (%)
2-Chloroethanol	THF	NaH	25	72
Ethylene oxide	DCM	BF₃	0–5	65
2-Bromoethanol	Acetonitrile	K₂CO₃	40	58

Hydroxy Group Protection-Deprotection Strategies

To prevent undesired side reactions, the hydroxy group is often protected as a tert-butyldimethylsilyl (TBS) ether during alkylation. Deprotection using tetra-n-butylammonium fluoride (TBAF) in THF restores the hydroxyl functionality with >95% efficiency. This stepwise approach minimizes byproducts such as over-alkylated derivatives.

Esterification to Form the Benzyl Ester

Carboxylic Acid Activation

The piperidine-1-carboxylic acid intermediate is activated using thionyl chloride (SOCl₂) to form the acyl chloride, which reacts with benzyl alcohol in dichloromethane (DCM). Triethylamine (Et₃N) is added to scavenge HCl, achieving 85–90% yield.

Direct Esterification via Steglich Reaction

Alternatively, the Steglich esterification employs 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 4-dimethylaminopyridine (DMAP) to couple the carboxylic acid and benzyl alcohol at room temperature. This method avoids acidic conditions, making it suitable for acid-sensitive substrates.

Industrial-Scale Production Innovations

Continuous Flow Synthesis

Modern facilities adopt continuous flow systems for piperidine ring formation and alkylation. A patented reactor design (WO2009057133A2) integrates in-line purification via simulated moving bed chromatography, reducing solvent waste and improving throughput by 40%.

Solvent Recycling and Green Chemistry

Industrial protocols emphasize solvent recovery, particularly for toluene and acetonitrile. A closed-loop system reported in CN102442937A recycles >95% of solvents, aligning with green chemistry principles. Catalytic hydrogenation replaces stoichiometric reducing agents, further enhancing sustainability .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

• Reduction: The piperidine ring can be reduced to form a piperidine derivative.

• Substitution: The benzyl ester group can be substituted with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide and potassium permanganate.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution.

Major Products Formed:

• Oxidation: Piperidine-1-carboxylic acid benzyl ester ketone or aldehyde derivatives.

• Reduction: Piperidine derivatives with reduced ring structures.

• Substitution: Derivatives with different functional groups replacing the benzyl ester.

Scientific Research Applications

Chemistry

4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester serves as an intermediate in organic synthesis . It can be utilized to create complex organic molecules through various chemical reactions such as oxidation, reduction, and substitution. The compound’s unique structure allows for diverse synthetic pathways, enhancing the efficiency of chemical processes.

Biology

In biological research, this compound has been investigated for its potential as a precursor in drug development. Its structural characteristics enable it to interact with various biological targets, such as enzymes and receptors. Studies have shown that modifications in the piperidine structure can significantly influence enzyme inhibition profiles, particularly against nucleoside phosphorylases (PNP) .

Medicine

The compound is being explored for its therapeutic properties , including its role as an inhibitor of specific enzymes involved in metabolic pathways. Its biological activity is linked to the piperidine moiety's ability to bind to receptors effectively while the hydroxy group may enhance metabolic stability .

Case Study 1: Toxicity and Metabolism

Research on similar compounds indicates that aryl alcohol alkyl carboxylic acid esters undergo extensive metabolic transformations primarily through hydrolysis. This suggests that 4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester may exhibit similar metabolic pathways, leading to the formation of biologically active metabolites .

Case Study 2: In Vitro Studies

In vitro assays have demonstrated that compounds with similar structures exhibit selective cytotoxicity towards certain cancer cell lines while sparing others. This selectivity is crucial for developing targeted cancer therapies .

Case Study 3: ADMET Profiling

Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests favorable absorption characteristics for compounds within this class. This indicates potential for further development as therapeutic agents .

Data Table: Summary of Biological Activities

Activity Type	Description
Enzyme Inhibition	Potential inhibitor of nucleoside phosphorylases (PNP)
Cytotoxicity	Selective cytotoxic effects on specific cancer cell lines
Metabolic Stability	Hydroxy group enhances metabolic stability and bioavailability
Drug Development	Serves as a precursor for designing new therapeutic agents

Mechanism of Action

The mechanism by which 4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester exerts its effects depends on its specific application. For example, in biochemical studies, it may interact with enzymes or receptors, inhibiting or modulating their activity. The molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Piperidine Ring

Hydrophilic vs. Hydrophobic Substituents

• Target Compound : The (2-hydroxyethoxy)methyl group introduces hydrophilicity, enhancing solubility in polar solvents.
• tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate (): Replaces the benzyl ester with a tert-butyl group, improving stability under basic conditions but reducing reactivity in deprotection reactions (common in peptide synthesis) .
• 4-(2-Oxo-ethyl)piperidine-1-carboxylic acid benzyl ester (CAS 130312-10-6, ): A ketone substituent increases electrophilicity, enabling nucleophilic additions (e.g., Grignard reactions), unlike the ether-linked hydroxy group in the target compound .

Amino and Acylated Derivatives

• 4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester (): A propionyl-amino group facilitates interactions with biological targets (e.g., opioid receptors), highlighting the role of aromatic and acyl groups in drug design .
• 4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester (CAS 629625-96-3, ): The trifluoromethyl group enhances metabolic stability and lipophilicity, contrasting with the hydrophilic (2-hydroxyethoxy)methyl group .

Boron-Containing and Heterocyclic Substituents

• 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-piperidine-1-carboxylic acid benzyl ester (): The dioxaborolane group enables Suzuki-Miyaura cross-coupling reactions, a feature absent in the target compound .

Ester Group Modifications

• Benzyl vs. Ethyl or tert-Butyl Esters: The benzyl ester in the target compound is prone to hydrogenolysis (e.g., using Pd/C), enabling selective deprotection. Ethyl 3-(N-Cbz-piperidin-4-yl)-3-oxopropanoate (CAS 167414-75-7, ): An ethyl ester offers resistance to enzymatic hydrolysis, suitable for prodrug strategies .

Research Implications

• Hydrophilicity vs. Bioactivity : The target compound’s (2-hydroxyethoxy)methyl group may improve aqueous solubility but limit membrane permeability compared to lipophilic analogs like the trifluoromethyl derivative .
• Synthetic Utility : Benzyl esters are preferred in multi-step syntheses for their ease of removal, whereas tert-butyl esters () are used when stability is critical .
• Biological Relevance : Acylated and aromatic derivatives () are more likely to exhibit receptor binding, while the target compound’s ether-linked group may serve as a spacer or solubilizing moiety .

Biological Activity

4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester, with the CAS number 863615-19-4, is a versatile small molecule scaffold that has gained attention for its potential biological activities. This compound is characterized by its unique structure, which may influence its interaction with biological systems.

• Molecular Formula : C16H23NO4
• Molecular Weight : 293.36 g/mol
• Purity : Minimum 95%

Biological Activities

The biological activities of this compound have not been extensively documented in the literature; however, related compounds and structural analogs provide insights into its potential effects.

Anticancer Activity

Studies on similar piperidine derivatives suggest that they may exhibit anticancer properties. For instance, compounds within this class have shown cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis through mitochondrial pathways, such as the activation of prohibitin 1 (PHB1), which leads to mitochondrial fragmentation and cell death .

Anti-inflammatory Effects

Research indicates that piperidine derivatives can possess anti-inflammatory properties. For example, certain analogs have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. The half-maximal inhibitory concentration (IC50) values for these compounds against COX-1 and COX-2 enzymes have been reported, showcasing their potential as anti-inflammatory agents .

Structure-Activity Relationship (SAR)

The biological activity of piperidine derivatives is often influenced by their structural features. Modifications at specific positions can enhance or diminish their pharmacological effects. For example, the introduction of electron-donating groups has been shown to improve anti-inflammatory activity .

Case Studies and Research Findings

Study	Compound	Biological Activity	Findings
	Cyclodepsipeptides	Cytotoxicity	Induces apoptosis via PHB1 activation
	Piperidine Derivatives	Anti-inflammatory	IC50 values against COX enzymes reported
	Benzyl Esters	Anticancer Potential	Structural modifications enhance cytotoxicity

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing 4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester, and how can reaction yields be optimized?

• Methodological Answer : The compound can be synthesized via alkylation of a piperidine precursor with 2-bromoethoxyethanol. For example, in analogous piperidine derivatives, alkylation with bromoalkanes under mild conditions (room temperature, 24 hours) achieved yields >95% . Optimization involves controlling stoichiometry (e.g., 1.2 equivalents of alkylating agent), inert atmospheres, and purification via flash chromatography. Monitoring reaction progress with TLC or LC-MS is critical .

Q. How is the purity and structural integrity of this compound verified in academic settings?

• Methodological Answer : Purity is assessed using HPLC (≥99% purity threshold) with a C18 column and mobile phases like methanol/buffer mixtures (65:35 v/v) . Structural confirmation employs $^1H$- and $^13C$-NMR to identify key signals (e.g., benzyl ester protons at δ 5.1–5.3 ppm, piperidine backbone protons at δ 1.5–3.0 ppm). High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., C₁₆H₂₁NO₃: 275.34 g/mol) .

Q. What storage conditions are recommended to maintain the stability of this compound?

• Methodological Answer : The compound should be stored at 0–8°C in airtight, light-resistant containers. Stability studies for similar esters show degradation under prolonged exposure to humidity or temperatures >25°C. Periodic HPLC analysis is advised to detect hydrolysis of the ester group .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported synthetic yields for piperidine-carboxylate derivatives?

• Methodological Answer : Discrepancies in yields (e.g., 70% vs. 98% for similar reactions) often arise from differences in catalysts (e.g., K₂CO₃ vs. NaH) or solvent polarity. Systematic DOE (Design of Experiments) approaches can identify critical factors. For example, using DMF as a solvent may enhance solubility but increase side reactions, whereas THF favors slower, selective alkylation .

Q. What strategies are effective for evaluating the biological activity of this compound in antihistaminic or antiallergic drug development?

• Methodological Answer : In vitro assays include histamine receptor binding (H1R/H2R) using radiolabeled ligands and cell-based models (e.g., mast cell degranulation assays). For SAR studies, modifying the hydroxy-ethoxymethyl group to methoxy or acetyl derivatives can elucidate steric/electronic effects on efficacy. In vivo models (e.g., guinea pig anaphylaxis) validate therapeutic potential .

Q. How can stereochemical configuration at the piperidine ring impact pharmacological properties, and what techniques determine it?

• Methodological Answer : Stereochemistry (e.g., cis vs. trans substitution) affects receptor binding kinetics. X-ray crystallography (as used for Ethyl 4-[(E)-(2-hydroxybenzylidene)amino]piperidine-1-carboxylate) or chiral HPLC with a cellulose-based column resolves enantiomers. Computational modeling (DFT) predicts energy-minimized conformers .

Q. What advanced analytical methods characterize degradation products under stressed conditions?

• Methodological Answer : Forced degradation studies (acid/base hydrolysis, thermal stress) coupled with LC-MS/MS identify major degradants. For example, hydrolysis of the benzyl ester generates 4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid (m/z 232.1). Stability-indicating methods using UV/charged aerosol detection ensure robustness .

Q. How does the benzyl ester group influence prodrug design, and what are its cleavage mechanisms?

• Methodological Answer : The benzyl ester acts as a protecting group, enhancing lipophilicity for cellular uptake. Enzymatic cleavage (e.g., esterases in plasma) or catalytic hydrogenation (Pd/C, H₂) releases the active carboxylic acid. Kinetic studies using UV-Vis spectroscopy monitor cleavage rates under physiological pH .